Cas no 2171453-11-3 (2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• CAS No: 2171453-11-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6258397
• PubChem ID: 165822077
• Update Time: 2025-06-08

2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• 2-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid
• EN300-1533405
• 2171453-11-3

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(25(31)29-15-22(26(32)33)17-9-8-10-17)30-27(34)35-16-23-20-13-6-4-11-18(20)19-12-5-7-14-21(19)23/h4-7,11-14,17,22-24H,8-10,15-16H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t22?,24-/m1/s1
• InChI Key： ZPONCDSOPMUTCD-SYIFMXBLSA-N
• SMILES： OC(C(CNC([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

Introduction to 2-Cyclobutyl-3-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic Acid (CAS No. 2171453-11-3)

2-Cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2171453-11-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a substituted propanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The cyclobutyl group in this compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is crucial in drug design, as it can improve the bioavailability and pharmacokinetic profile of potential therapeutic agents. Recent studies have shown that compounds containing cyclobutyl groups exhibit enhanced binding affinity to specific protein targets, making them valuable candidates for drug discovery.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in solid-phase peptide synthesis (SPPS). It is particularly effective in preventing premature reactions during the synthesis process, ensuring the integrity and purity of the final product. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. In the context of 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, the Fmoc group plays a critical role in protecting the amino functionality during synthetic manipulations.

The presence of a substituted propanoic acid moiety in this compound adds another layer of complexity and functionality. Propanoic acid derivatives are known for their ability to modulate various biological processes, including enzyme activity and receptor binding. In particular, the dimethyl substitution on the propanoic acid moiety can influence the conformational flexibility and solubility of the molecule, which are important factors in drug design.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular dynamics and interactions of compounds like 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid. Molecular dynamics simulations have revealed that the cyclobutyl group enhances the rigidity of the molecule, which can be advantageous for maintaining specific conformations necessary for target binding. Additionally, quantum mechanical calculations have provided insights into the electronic properties and reactivity of this compound, aiding in its rational design and optimization.

In terms of biological activity, preliminary studies have shown that 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid exhibits promising inhibitory effects on certain enzymes involved in disease pathways. For example, it has been reported to inhibit proteases that play key roles in viral replication and cancer progression. These findings suggest that this compound could serve as a lead molecule for developing new therapeutic agents targeting these diseases.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical data on CAS No. 2171453-11-3 may not yet be available, preclinical studies have provided valuable insights into its pharmacological profile. In vitro assays have demonstrated that this compound has low cytotoxicity towards normal cells while selectively inhibiting target enzymes or receptors associated with disease states. These results are encouraging and warrant further investigation through more advanced preclinical models.

The development of novel drugs often involves extensive optimization to improve their therapeutic index and reduce potential side effects. In this regard, researchers are exploring various strategies to enhance the properties of 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid. These strategies include modifying the substituents on the cyclobutyl group or introducing additional functional groups to fine-tune its biological activity and pharmacokinetic properties.

In conclusion, 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2171453-11-3) represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing molecule with significant therapeutic potential. Ongoing studies will continue to elucidate its mechanisms of action and optimize its properties for clinical applications.